Cas no 898784-75-3 (2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone)

• Product Name: 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone
• CAS No: 898784-75-3
• MF: C₁₄H₁₀FIO
• MW: 340.131479740143
• CID: 1945532
• PubChem ID: 24723947
• Update Time: 2025-10-29

2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)-1-(3-iodophenyl)ethanone
• LogP
• 2-(2-Fluorophenyl)-3'-iodoacetophenone
• AKOS010054651
• MFCD02260766
• 2-(2-Fluorophenyl)-1-(3-iodophenyl)ethan-1-one
• 898784-75-3
• DTXSID80642346
• 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone

• MDL： MFCD02260766
• Inchi： 1S/C14H10FIO/c15-13-7-2-1-4-10(13)9-14(17)11-5-3-6-12(16)8-11/h1-8H,9H2
• InChI Key： XPUXFIZIEPKFEO-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 339.97604Da
• Monoisotopic Mass: 339.97604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone

Comprehensive Guide to 2-(2-Fluorophenyl)-1-(3-Iodophenyl)Ethanone (CAS No. 898784-75-3): Properties, Applications, and Market Insights

2-(2-Fluorophenyl)-1-(3-iodophenyl)ethanone (CAS No. 898784-75-3) is a fluorinated and iodinated aromatic ketone compound that has gained significant attention in pharmaceutical and material science research. This specialized organic molecule features a unique combination of fluorine and iodine substituents on its phenyl rings, making it particularly valuable for various synthetic applications. The compound's molecular formula is C₁₄H₁₀FIO, with a molecular weight of 340.13 g/mol.

The growing interest in fluorinated compounds and iodinated aromatic ketones in medicinal chemistry has positioned 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone as a valuable building block. Researchers are particularly interested in how the electron-withdrawing effects of both fluorine and iodine atoms influence the compound's reactivity and potential biological activity. Recent studies suggest that such halogenated ethanones may serve as key intermediates in the development of novel therapeutic agents.

From a synthetic chemistry perspective, 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone offers multiple reactive sites for further functionalization. The carbonyl group can participate in various condensation reactions, while the iodine substituent makes it suitable for cross-coupling reactions like Suzuki or Heck couplings. These properties make it a versatile intermediate for creating more complex molecular architectures, particularly in pharmaceutical research where structure-activity relationships are crucial.

The compound's physical properties include being typically a crystalline solid at room temperature, with moderate solubility in common organic solvents like dichloromethane, ethanol, and acetone. Its melting point and other specific characteristics may vary slightly depending on purity and crystalline form. Researchers working with 898784-75-3 should note that proper handling procedures should always be followed, including the use of appropriate personal protective equipment when handling any chemical substances.

In pharmaceutical applications, 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone has shown promise as a precursor in the synthesis of potential drug candidates. The presence of both fluorine and iodine atoms is particularly interesting to medicinal chemists, as these halogens can significantly influence a molecule's bioavailability, metabolic stability, and binding affinity to biological targets. Current research trends indicate growing interest in such multi-halogenated compounds for their potential in addressing challenging therapeutic areas.

The material science field has also shown interest in 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone for its potential applications in organic electronics. The compound's aromatic structure and halogen substituents make it a candidate for modifying electronic properties in organic semiconductors and photovoltaic materials. Researchers are exploring how such compounds might contribute to the development of more efficient organic light-emitting diodes (OLEDs) or other electronic devices.

Market analysis indicates steady growth in demand for specialized fluorinated aromatic compounds like 898784-75-3. The global market for fluorochemicals continues to expand, driven by applications in pharmaceuticals, agrochemicals, and advanced materials. Suppliers of 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone should be aware that customers increasingly seek high-purity materials with comprehensive analytical data, including HPLC chromatograms and NMR spectra to verify identity and purity.

Quality control is particularly important for 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone, as impurities can significantly affect its performance in sensitive applications. Reputable suppliers typically provide the compound with purity levels of 97% or higher, with some offering ultra-pure grades (≥99%) for critical research applications. Analytical techniques like gas chromatography (GC) and mass spectrometry (MS) are commonly used to verify the compound's quality.

Storage recommendations for 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone typically include keeping the material in a cool, dry place, protected from light and moisture. Many suppliers recommend storage at temperatures between 2-8°C for long-term stability. Proper labeling and containment are essential to prevent any potential mix-ups with other compounds in the laboratory setting.

Recent scientific literature highlights several innovative applications of 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone derivatives. Some studies have explored its use in creating novel fluorescence probes for biological imaging, taking advantage of the iodine atom's heavy atom effect. Others have investigated its potential as a building block for metal-organic frameworks (MOFs) with specific catalytic properties.

For researchers considering working with CAS 898784-75-3, it's worth noting that several synthetic routes have been reported in the literature. Common approaches involve Friedel-Crafts acylation reactions or halogen exchange processes. The choice of synthetic method often depends on the desired purity level, scale of production, and availability of starting materials. Some recent publications have focused on developing more sustainable synthetic approaches to such compounds.

The safety profile of 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone is an important consideration for potential users. While comprehensive toxicological data may be limited for this specific compound, standard precautions for handling organic chemicals should be observed. This includes working in a well-ventilated area, using appropriate personal protective equipment, and following institutional guidelines for chemical safety.

Looking to the future, 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone is likely to maintain its importance in chemical research. The growing emphasis on halogen bonding in molecular design and the continued need for novel pharmaceutical intermediates suggest that demand for such specialized compounds will remain strong. Researchers and suppliers alike should stay informed about developments in this area to capitalize on emerging opportunities.

In conclusion, 2-(2-fluorophenyl)-1-(3-iodophenyl)ethanone (CAS No. 898784-75-3) represents an important building block in modern organic synthesis. Its unique combination of fluorine and iodine substituents offers interesting possibilities for drug discovery, materials science, and other advanced applications. As research continues to explore the potential of multi-halogenated aromatic compounds, this particular molecule is likely to play an increasingly significant role in scientific innovation.